molecular formula C20H19N3O4S B2853408 2-(4-methoxyphenyl)-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide CAS No. 941898-46-0

2-(4-methoxyphenyl)-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide

Cat. No. B2853408
CAS RN: 941898-46-0
M. Wt: 397.45
InChI Key: CGAHJXXDTLYHSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-methoxyphenyl)-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPAP and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Scientific Research Applications

Neuroprotective and Anti-neuroinflammatory Agents

The pyridazinone scaffold, which is part of the compound’s structure, has been investigated for its neuroprotective and anti-neuroinflammatory properties . This application is particularly relevant in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury. The compound’s ability to modulate inflammatory pathways and protect neuronal cells from damage makes it a candidate for further research in neuropharmacology.

Anticancer Activity

Compounds with the pyridazinone moiety have shown promise in anticancer research . The structural configuration of the compound allows for interaction with various biological targets, potentially inhibiting cancer cell growth and proliferation. Further studies could explore its efficacy and mechanism of action against different types of cancer cells.

Antimicrobial and Antitubercular Properties

The pyridazinone ring system has demonstrated a broad spectrum of antimicrobial activities, including potential antitubercular effects . This compound could be synthesized and tested against various bacterial strains to assess its efficacy as a new class of antibiotics.

Anti-inflammatory and Analgesic Applications

Research has indicated that pyridazinone derivatives can act as anti-inflammatory and analgesic agents . The compound’s ability to inhibit pro-inflammatory cytokines and reduce pain could lead to the development of new medications for chronic inflammatory conditions and pain management.

Agrochemical Applications

The pyridazinone structure is present in some commercially available agrochemicals . The compound could be investigated for its herbicidal, antifeedant, and growth-regulating properties, contributing to the development of more effective and environmentally friendly agricultural products.

Neurological Disorders

Given its potential neuroprotective properties, the compound might be applicable in the treatment of various neurological disorders, including Alzheimer’s disease, Parkinson’s disease, and epilepsy . Its impact on neuronal function and structure could be a focal point for new therapeutic strategies.

properties

IUPAC Name

2-(4-methoxyphenyl)-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O4S/c1-27-17-9-3-14(4-10-17)13-19(24)21-16-7-5-15(6-8-16)18-11-12-20(23-22-18)28(2,25)26/h3-12H,13H2,1-2H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGAHJXXDTLYHSK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.